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Introduction

This document provides detailed application notes and protocols for researchers, scientists,
and drug development professionals studying the function of the neuropeptide Arginine
Vasopressin (AVP) in rodents. While the term "Invopressin” was specified, the relevant and
extensively studied neuropeptide in mammals is Vasopressin (along with Oxytocin). AVP plays
a crucial role in regulating a wide array of social behaviors, anxiety responses, and learning
and memory processes. The protocols outlined below describe key behavioral assays used to
probe these functions, offering standardized methods to ensure reproducibility and validity of
findings.

The AVP system, particularly through its V1a and V1b receptors, is a significant target for
understanding the neurobiology of social cognition and for the development of novel
therapeutics for psychiatric disorders characterized by social deficits.[1][2]

Arginine Vasopressin (AVP) Signhaling Pathways

AVP exerts its effects in the central nervous system primarily through two G-protein coupled
receptors (GPCRs): the V1a receptor (Avprla) and the V1b receptor (Avprlb).[1] Both
receptors are coupled to Gg-type G-proteins.[1] Upon AVP binding, the Gq protein activates
Phospholipase C (PLC), which then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PI1P2)
into two secondary messengers: inositol trisphosphate (IP3) and diacylglycerol (DAG).[3] IP3
triggers the release of intracellular calcium (Ca2+) from the endoplasmic reticulum, while DAG
activates Protein Kinase C (PKC).[3][4] This cascade of events ultimately modulates neuronal
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excitability and synaptic transmission, influencing complex behaviors. AVP V2 receptors are
primarily involved in peripheral functions and signal through Gs-proteins to increase cyclic AMP
(CAMP) levels.[3][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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invopressin-function-in-rodents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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